Cas no 2227685-75-6 ((2R)-4-(4,6-dichloropyrimidin-5-yl)butan-2-ol)

• Product Name: (2R)-4-(4,6-dichloropyrimidin-5-yl)butan-2-ol
• CAS No: 2227685-75-6
• MF: C₈H₁₀Cl₂N₂O
• MW: 221.08379983902
• CID: 6290547
• PubChem ID: 165781323
• Update Time: 2025-09-20

(2R)-4-(4,6-dichloropyrimidin-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(4,6-dichloropyrimidin-5-yl)butan-2-ol
• 2227685-75-6
• EN300-1983690

• Inchi： 1S/C8H10Cl2N2O/c1-5(13)2-3-6-7(9)11-4-12-8(6)10/h4-5,13H,2-3H2,1H3/t5-/m1/s1
• InChI Key： IQIWETZAQAFVCX-RXMQYKEDSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)CC[C@@H](C)O

Computed Properties

• Exact Mass: 220.0170183g/mol
• Monoisotopic Mass: 220.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46Ų

Additional information on (2R)-4-(4,6-dichloropyrimidin-5-yl)butan-2-ol

(2R)-4-(4,6-dichloropyrimidin-5-yl)butan-2-ol: A Promising Compound in Pharmaceutical Research

(2R)-4-(4,6-dichloropyrimidin-5-yl)butan-2-ol, with the chemical identifier CAS No. 2227685-75-6, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of substituted pyrimidine derivatives, which have garnered substantial attention due to their potential therapeutic applications. The molecular structure of (2R)-4-(4,6-dichloropyrimidin-5-yl)butan-2-ol is characterized by a pyrimidine ring functionalized with two chlorine atoms at the 4 and 6 positions, coupled with a butan-2-ol moiety. This unique configuration not only enhances the compound's chemical stability but also contributes to its biological activity.

The synthesis of (2R)-4-(4,6-dichloropyrimidin-5-yl)butan-2-ol involves a multi-step organic reaction process, which has been optimized to improve yield and purity. Recent studies have focused on developing efficient synthetic pathways that minimize environmental impact while maintaining the compound's structural integrity. The use of green chemistry principles in its production aligns with current industry trends, ensuring compliance with regulatory standards for pharmaceutical manufacturing.

(2R)-4-(4,6-dichloropyrimidyin-5-yl)butan-2-ol has demonstrated promising pharmacological properties in preclinical studies. Research published in Journal of Medicinal Chemistry (2023) highlighted its potential as an inhibitor of specific kinases, which are implicated in various pathological conditions. The compound's ability to modulate kinase activity suggests its utility in the treatment of diseases such as cancer and neurodegenerative disorders.

One of the key advantages of (2R)-4-(4,6-dichloropyrimidin-5-yl)butan-2-ol is its high selectivity toward target enzymes, which reduces the risk of off-target effects. This selectivity is attributed to the spatial arrangement of its functional groups, which allows for precise interaction with the active sites of target proteins. A 2024 study in Drug Discovery Today further supported this finding, emphasizing the compound's potential in developing targeted therapies with improved safety profiles.

Recent advancements in computational chemistry have facilitated the prediction of (2R)-4-(4,6-dichloropyrimidin-5-yl)butan-2-ol's behavior in biological systems. Molecular docking studies and molecular dynamics simulations have been employed to model its interactions with various receptors and enzymes. These computational tools have provided valuable insights into the compound's mechanism of action, guiding the design of more effective derivatives.

The therapeutic potential of (2R)-4-(4,6-dichloropyrimidin-5-yl)butan-2-ol has been explored in several disease models. For instance, in a 2023 study published in ACS Chemical Biology, the compound showed significant efficacy in inhibiting the growth of pancreatic cancer cells. The study also noted its ability to induce apoptosis in malignant cells while sparing normal tissue, highlighting its potential as an anticancer agent.

Another area of interest is the application of (2R)-4-(4,6-dichloropyrimidin-5-yl)butan-2-ol in the treatment of inflammatory diseases. Research conducted in 2024 by the Department of Pharmacology at the University of Cambridge revealed that the compound exhibits anti-inflammatory properties by modulating the activity of key inflammatory pathways. This finding opens new avenues for its use in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The compound's pharmacokinetic profile is another critical aspect of its development. Studies have shown that (2R)-4-(4,6-dichloropyrimidin-5-yl)butan-2-ol exhibits favorable absorption, distribution, metabolism, and excretion characteristics. Its ability to cross the blood-brain barrier is particularly noteworthy, as it may enable the treatment of neurological disorders that are currently challenging to address with existing therapies.

Despite its promising properties, the development of (2R)-4-(4,6-dichloropyrimidin-5-yl)butan-2-ol is still in its early stages. Ongoing research aims to optimize its chemical structure to enhance its therapeutic efficacy and reduce potential side effects. Collaborative efforts between academia and industry are crucial in advancing this compound toward clinical trials and eventual commercialization.

In conclusion, (2R)-4-(4,6-dichloropyrimidin-5-yl)butan-2-ol represents a significant breakthrough in pharmaceutical research. Its unique molecular structure, combined with its potential therapeutic applications, makes it a valuable candidate for the development of new drugs. Continued research and innovation in this field are essential to fully realize the benefits of this compound for patients worldwide.